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lodoform (triiodomethane, CHI3) is an organoiodine compound recognized for its characteristic
antiseptic odor and its historical role in medicine.[1][2] Its deuterated analogue, iodoform-d
(triiodomethane-d, CDIs), represents a critical tool for modern scientific inquiry. In this molecule,
the hydrogen atom is replaced by its heavier isotope, deuterium. This isotopic substitution,
while having a minimal impact on the compound's bulk physical properties and chemical
reactivity, introduces profound and measurable differences in its spectroscopic behavior.

This guide provides a comprehensive overview of the physical properties of iodoform-d,
tailored for researchers, scientists, and drug development professionals. We will delve into its
structural, thermal, and spectroscopic characteristics, offering a comparative analysis with its
protio-analogue (CHI3) to highlight the practical implications of deuteration. The synthesis of
iodoform-d is achieved via the haloform reaction using a deuterated starting material, such as
acetone-d6.[3] Understanding these properties is paramount for its application in mechanistic
studies, as a tracer in metabolic pathways, or as an internal standard in mass spectrometry.

Molecular Structure and Core Physical Properties
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The substitution of protium with deuterium results in a slight increase in molecular weight but

does not alter the fundamental molecular geometry. Both iodoform and iodoform-d adopt a

tetrahedral structure.[2] The core physical properties are summarized in Table 1, where data for

iodoform (CHIs) is provided as a close and reliable proxy for iodoform-d (CDIs) where specific

experimental data for the latter is not available. The melting point, density, and boiling point of

CDIs are expected to be marginally higher than those of CHIs due to the greater mass of

deuterium.

Table 1: Comparison of Physical Properties of lodoform (CHIs) and lodoform-d (CDIs)

Property

lodoform (CHiIs)

lodoform-d (CDI3)

Chemical Formula

CHI3[4]

CDI3[5][6]

Molecular Weight 393.73 g/mol [4] 394.74 g/mol [5][6]
Pale yellow, crystalline solid[2] Pale yellow, crystalline solid
Appearance )
[4] (inferred)
od Penetrating, "medical" odor[2] Penetrating, "medical” odor
or
[4] (inferred)
Melting Point 119-122 °CJ[1] 120-123 °CI[5]
N ) ~218 °C (decomposes)
Boiling Point 218 °C (decomposes)[1] ]
(estimated)
Density 4.008 g/cm?3 at 25 °C[1] >4.008 g/cm?3 (estimated)

Solubility in Water

0.1 g/L at 20 °C[1]

Very slightly soluble (inferred)

Solubility in Organic Solvents

Soluble in acetone, ether,

chloroform, ethanol[1][7]

Soluble (inferred)

The molecular structure of iodoform-d is depicted below.

© 2026 BenchChem. All rights reserved.

2/10

Tech Support


https://www.benchchem.com/product/b1603370/docs?utm_src=pdf-body#introduction-the-significance-of-isotopic-labeling-in-iodoform
https://www.vedantu.com/chemistry/general-characteristics-of-iodoform
https://www.benchchem.com/product/b1603370/docs?utm_src=pdf-body#introduction-the-significance-of-isotopic-labeling-in-iodoform
https://www.benchchem.com/product/b1603370/docs?utm_src=pdf-body#introduction-the-significance-of-isotopic-labeling-in-iodoform
https://pubchem.ncbi.nlm.nih.gov/compound/Iodoform
https://www.sigmaaldrich.com/HK/zh/product/aldrich/517852
https://www.scbt.com/p/iodoform-d-2787-27-1
https://pubchem.ncbi.nlm.nih.gov/compound/Iodoform
https://www.sigmaaldrich.com/HK/zh/product/aldrich/517852
https://www.scbt.com/p/iodoform-d-2787-27-1
https://www.vedantu.com/chemistry/general-characteristics-of-iodoform
https://pubchem.ncbi.nlm.nih.gov/compound/Iodoform
https://www.vedantu.com/chemistry/general-characteristics-of-iodoform
https://pubchem.ncbi.nlm.nih.gov/compound/Iodoform
https://pdf.benchchem.com/15487/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Iodoform_Crystals.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/517852
https://pdf.benchchem.com/15487/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Iodoform_Crystals.pdf
https://pdf.benchchem.com/15487/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Iodoform_Crystals.pdf
https://pdf.benchchem.com/15487/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Iodoform_Crystals.pdf
https://pdf.benchchem.com/15487/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Iodoform_Crystals.pdf
https://www.chemeurope.com/en/encyclopedia/Iodoform.html
https://www.benchchem.com/product/b1603370/docs?utm_src=pdf-body#introduction-the-significance-of-isotopic-labeling-in-iodoform
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Tetrahedral molecular structure of iodoform-d (CDIs).

Crystallographic Data
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lodoform crystallizes in a hexagonal system, and iodoform-d is expected to adopt the same
crystal lattice with virtually identical unit cell parameters. The slight difference in zero-point
energy of the C-D bond versus the C-H bond does not significantly alter the intermolecular

forces that govern the crystal packing.

Table 2: Crystallographic Data for lodoform (CHI3)

Parameter Value Reference
Crystal System Hexagonal [11[71[8]
Space Group P63 [11[71[8]

C-1 Bond Length ~2.14 A [1]

I-C-1 Bond Angle ~113° (L1718l

Comparative Spectroscopic Analysis

The primary utility of iodoform-d lies in its unique spectroscopic signatures, which differ
predictably from those of iodoform.

Mass Spectrometry

In mass spectrometry, the molecular ion peak for iodoform-d will appear at an m/z value that is
one unit higher than that of iodoform, reflecting the mass difference between deuterium (2.014

amu) and protium (1.008 amu).

o lodoform (CHIs): Molecular lon Peak [M]* at m/z 394. A characteristic fragment, [CHI2]*, is
observed at m/z 267.[3][9]

e lodoform-d (CDIs3): The molecular ion peak [M]* is predicted at m/z 395. The corresponding
[CDI2]* fragment would be found at m/z 268.

This M+1 mass shift is a definitive indicator of the incorporation of a single deuterium atom.

Infrared (IR) Spectroscopy
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The vibrational frequency of a chemical bond is dependent on the masses of the bonded
atoms. The heavier deuterium atom in the C-D bond of iodoform-d results in its fundamental
stretching and bending vibrations occurring at lower wavenumbers (frequencies) compared to
the C-H bond in iodoform.

» lodoform (CHIs): Exhibits a characteristic C-H stretching vibration around ~3000 cm~* and a
C-H bending vibration near ~1053 cm~1.[1][10] The C-I stretches are found at lower
frequencies (~530-580 cm~1).[1][3]

e lodoform-d (CDIs): The C-D stretching vibration is predicted to occur at a significantly lower
frequency, typically around ~2200 cm~*. The C-D bending vibration would also shift to a
lower wavenumber. The absence of the ~3000 cm~* C-H stretch is a key piece of evidence
for successful deuteration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most unambiguous method for distinguishing between
iodoform and iodoform-d.

e 1H NMR: A solution of pure iodoform (CHIs) in a deuterated solvent like CDCIs shows a
singlet at approximately & 4.90 ppm.[1][11] In contrast, iodoform-d (CDIs) is silent in *H
NMR, as it contains no protons. The presence of a small signal at 4.90 ppm in a sample of
iodoform-d would indicate a protio-impurity.

e 13C NMR: The chemical shift of the carbon atom is not significantly altered by the isotopic
substitution. However, the heavy atom effect of the three iodine atoms causes the carbon
signal to appear at a highly shielded (upfield) position. For CHiIs, the signal is reported at &
-24.0 ppm.[1][12] The key difference lies in the coupling:

o In a proton-coupled 13C spectrum of CHIs, the carbon signal would be split into a doublet
by the single proton (n+1 rule).

o In a deuterium-coupled 13C spectrum of CDIs, the signal would be split into a triplet (1:1:1
ratio) by the deuterium nucleus, which has a spin (I) of 1 (2nl+1 = 2(1)(1)+1 = 3).

Experimental Protocol: Melting Point Determination
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The determination of a sharp, well-defined melting point is a primary indicator of a compound's
purity. The following protocol describes the use of the capillary tube method, which is suitable
for crystalline solids like iodoform-d.

Objective: To determine the melting point range of a synthesized or acquired sample of
iodoform-d.

Materials:

e lodoform-d sample

o Capillary tubes (sealed at one end)

e Melting point apparatus (e.g., Mel-Temp or similar)

e Spatula

e Mortar and pestle (if sample is not a fine powder)

Methodology:

e Sample Preparation:

o Ensure the iodoform-d sample is completely dry and in the form of a fine powder. If
necessary, gently grind the crystals using a mortar and pestle.

o Tap the open end of a capillary tube into the powder to pack a small amount of the sample
into the tube.

o Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to
cause the powder to fall and pack tightly into the sealed end. The packed sample height
should be 2-3 mm.

e Apparatus Setup:

o Place the packed capillary tube into the sample holder of the melting point apparatus.
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o Set the initial heating rate to be rapid (e.g., 10-15 °C per minute) to approach the expected
melting point of ~121 °C.[5]

¢ Measurement:

o Observe the sample through the magnifying lens.

o When the temperature is about 15-20 °C below the expected melting point, reduce the
heating rate to 1-2 °C per minute. This slow rate is crucial for an accurate determination.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the last solid crystal melts
into a clear liquid (the end of the melting range).

* Interpretation:

o A pure compound will exhibit a sharp melting range of 1-2 °C. For iodoform-d, a range
within 120-123 °C is expected.[5]

o A broad or depressed melting range suggests the presence of impurities.

The workflow for this experimental protocol is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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